Cas no 120939-89-1 (Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 120939-89-1
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 133258
• PubChem ID: 45092035
• Update Time: 2025-04-19

Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [2-(methoxyamino)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
• 120939-89-1
• SCHEMBL3685404
• Carbamic acid,[2-(methoxyamino)-2-oxoethyl]-,1,1-dimethylethyl ester(9ci)

• Inchi： 1S/C8H16N2O4/c1-8(2,3)14-7(12)9-5-6(11)10-13-4/h5H2,1-4H3,(H,9,12)(H,10,11)
• InChI Key： CZFRCTCUZBILRW-UHFFFAOYSA-N
• SMILES： O(C(NCC(NOC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.11108
• Monoisotopic Mass: 204.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 76.66